Cas no 111329-41-0 (Phenol,4,4'-methylenebis[2,5-dimethyl-)

• Product Name: Phenol,4,4'-methylenebis[2,5-dimethyl-
• CAS No: 111329-41-0
• MF: C₁₇H₂₀O₂
• MW: 256.339505195618
• CID: 129219
• PubChem ID: 10858096
• Update Time: 2025-04-18

Phenol,4,4'-methylenebis[2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-[(4-hydroxy-2,5-dimethylphenyl)methyl]-2,5-dimethylphenol
• 2,5,2',5'-Tetramethyl-4,4'-methandiyl-di-phenol
• 2,5,2',5'-tetramethyl-4,4'-methanediyl-di-phenol
• 2,5-Xylenol,4,4'-methylenedi-(6CI)
• 4,4'-METHYLENEBIS(2,5-DIMETHYLPHENOL)
• 4,4'-Methylenebis[2,5-dimethylphenol]
• 4.4'-Dioxy-2.5.2'.5'-tetramethyl-diphenylmethan
• B 125X-F
• bis(2,5-dimethyl-4-hydroxyphenyl)methane
• Bis-(4-oxy-2.5-dimethyl-phenyl)-methan
• SCHEMBL224889
• DTXSID00446166
• 111329-41-0
• 4,4/'-Methylenebis(2,5-dimethylphenol)
• Phenol,4,4'-methylenebis[2,5-dimethyl-

• Inchi： 1S/C17H20O2/c1-10-7-16(18)12(3)5-14(10)9-15-6-13(4)17(19)8-11(15)2/h5-8,18-19H,9H2,1-4H3
• InChI Key： YDSGCMVPVMGPGG-UHFFFAOYSA-N
• SMILES： OC1=CC(C)=C(C=C1C)CC1C=C(C)C(=CC=1C)O

Computed Properties

• Exact Mass: 256.14600
• Monoisotopic Mass: 256.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 45
• XLogP3: 4.6
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46000
• LogP: 3.92220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes